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Compound of Interest

Compound Name: Brd4-BD1-IN-2

Cat. No.: B15569895

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brd4-BD1-IN-2 is a selective inhibitor of the first bromodomain (BD1) of the Bromodomain-
containing protein 4 (BRD4), a key epigenetic reader involved in the regulation of gene
expression. BRD4, particularly through its BD1 domain, plays a critical role in the transcription
of various oncogenes, most notably MYC. By binding to acetylated lysine residues on histones,
BRD4 recruits transcriptional machinery to promoter and enhancer regions of target genes.
Inhibition of the BRD4-BD1 interaction by Brd4-BD1-IN-2 disrupts this process, leading to the
downregulation of key oncogenes, which in turn can induce cell cycle arrest and apoptosis in
cancer cells. This makes Brd4-BD1-IN-2 a valuable tool for cancer research and a potential
therapeutic candidate.

These application notes provide detailed protocols for the use of Brd4-BD1-IN-2 in cell culture,
including methods for assessing its anti-proliferative effects.

Data Presentation

The inhibitory activity and anti-proliferative effects of Brd4-BD1-IN-2 are summarized in the
tables below.

Table 1: Inhibitory Activity of Brd4-BD1-IN-2
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Target IC50 (pM) Selectivity Reference
>20-fold vs. BRD4-

BRD4-BD1 2.51 [1]
BD2

BRD4-BD2 >50 [1]

Table 2: Anti-proliferative Activity of Brd4-BD1-IN-2 (IC50 in pM)

Cell Line Cancer Type IC50 (pM) Reference
A549 Lung Carcinoma 10.13 [1]
HelLa Cervical Cancer 13.24 [1]
T24 Bladder Carcinoma 16.52 [1]

Signaling Pathway and Experimental Workflow

Diagrams
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Seed cells in a 96-well plate
(5,000 cells/well)

Encubate for 24 hours)

(Treat cells with various concentrationsj

of Brd4-BD1-IN-2

Gncubate for 48 hours]
Add MTT solution (5 mg/mL)
to each well
Encubate for 4 hours}
Add DMSO to dissolve
formazan crystals
[Measure absorbance at 492 nm]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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